Cas no 1141447-96-2 (4-(4-(Chloromethyl)phenyl)pyridine)
4-(4-(Chloromethyl)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-(4-(Chloromethyl)phenyl)pyridine
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- MDL: MFCD24465176
4-(4-(Chloromethyl)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D588681-5g |
4-[4-(chloromethyl)phenyl]pyridine |
1141447-96-2 | 95% | 5g |
$1500 | 2023-09-01 | |
| eNovation Chemicals LLC | D588681-25g |
4-[4-(chloromethyl)phenyl]pyridine |
1141447-96-2 | 95% | 25g |
$3500 | 2023-09-01 | |
| eNovation Chemicals LLC | D588681-5g |
4-[4-(chloromethyl)phenyl]pyridine |
1141447-96-2 | 95% | 5g |
$1500 | 2023-05-18 | |
| eNovation Chemicals LLC | D588681-25g |
4-[4-(chloromethyl)phenyl]pyridine |
1141447-96-2 | 95% | 25g |
$3500 | 2023-05-18 |
4-(4-(Chloromethyl)phenyl)pyridine Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 4-(4-(Chloromethyl)phenyl)pyridine
Comprehensive Overview of 4-(4-(Chloromethyl)phenyl)pyridine (CAS No. 1141447-96-2): Properties, Applications, and Industry Trends
4-(4-(Chloromethyl)phenyl)pyridine (CAS No. 1141447-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This chloromethyl-substituted pyridine derivative serves as a versatile building block for synthesizing complex molecules, particularly in drug discovery and advanced material design. With its unique aromatic pyridine core and reactive chloromethyl functional group, this compound enables precise molecular modifications critical for developing targeted therapies and functional materials.
The growing demand for high-purity intermediates like 4-(4-(Chloromethyl)phenyl)pyridine reflects broader trends in precision chemistry and green synthesis. Researchers increasingly seek compounds that balance reactivity with selectivity, making this pyridine-chloromethyl hybrid particularly valuable. Its applications span from small-molecule drug candidates to metal-organic frameworks (MOFs), aligning with current interests in personalized medicine and energy storage materials.
From a structural perspective, the 1141447-96-2 compound features a biphenyl-like architecture where the pyridine nitrogen offers coordination sites for metal complexes, while the chloromethyl moiety provides a handle for further derivatization. This dual functionality explains its popularity in catalytic system design and bioconjugation chemistry. Recent publications highlight its use in developing fluorescence probes and cross-coupling reactions, addressing the pharmaceutical industry's need for novel synthetic pathways.
Quality considerations for 4-(4-(Chloromethyl)phenyl)pyridine typically focus on HPLC purity, residual solvent content, and isomeric composition. Advanced analytical techniques like LC-MS and NMR spectroscopy ensure batch-to-batch consistency, especially important for GMP-compliant production. The compound's stability profile requires careful handling under inert atmosphere conditions, with recommended storage at 2-8°C to maintain optimal shelf life.
Emerging applications leverage the compound's structural tunability in photovoltaic materials and organic electronics. Its electron-deficient pyridine ring facilitates charge transport in organic thin-film transistors (OTFTs), while the chloromethyl group enables covalent anchoring to various substrates. These properties position 1141447-96-2 as relevant to next-generation display technologies and flexible electronics – areas experiencing rapid market growth.
Synthetic protocols for 4-(4-(Chloromethyl)phenyl)pyridine typically involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution strategies. Recent process optimizations emphasize atom economy and waste reduction, responding to industry demands for sustainable chemistry. The compound's scalable synthesis makes it attractive for commercial applications, with several suppliers offering custom quantities from milligram to kilogram scale.
From a regulatory standpoint, proper documentation of CAS 1141447-96-2 includes comprehensive safety data sheets and analytical certificates. While not classified as hazardous under standard protocols, appropriate laboratory precautions should be maintained when handling the chloromethyl functionality. The compound's structure-activity relationships continue to be explored in medicinal chemistry programs targeting kinase inhibition and receptor modulation.
The commercial availability of 4-(4-(Chloromethyl)phenyl)pyridine has expanded significantly, with procurement options including just-in-time delivery and technical support services. Pricing structures typically reflect purity grades and packaging formats, with discounts available for bulk research quantities. Digital marketplaces now facilitate efficient sourcing of this specialty chemical, complete with real-time inventory tracking and regulatory documentation.
Future research directions for CAS 1141447-96-2 may explore its potential in click chemistry applications and biocompatible materials. The compound's modular design lends itself well to combinatorial chemistry approaches, particularly in fragment-based drug discovery. As analytical techniques advance, new quality control methods may emerge for characterizing trace impurities in this high-value intermediate.
For researchers considering 4-(4-(Chloromethyl)phenyl)pyridine for their projects, consultation with synthetic chemistry experts is recommended to fully leverage its multifunctional character. The compound's structure-property relationships continue to reveal novel applications across chemical disciplines, maintaining its status as a privileged scaffold in modern molecular design.
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